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Compound of Interest

Compound Name: Reactive Black 39

Cat. No.: B15552041

C.l. Reactive Black 39: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Reactive Black 39 is a significant member of the reactive dye family, a class of colored
organic compounds that form a covalent bond with the substrate they are coloring. This
characteristic imparts high wash fastness to the dyed material. As a double azo dye, its
molecular structure is complex, featuring two azo groups (-N=N-) which are primarily
responsible for its color.[1] While its principal application lies within the textile industry for
dyeing cellulosic fibers, emerging research has highlighted its potential in other scientific
domains, including a notable interaction with bacterial cells. This guide provides an in-depth
overview of C.l. Reactive Black 39, encompassing its chemical and physical properties,
manufacturing process, and key applications, with a focus on detailed experimental insights
and molecular pathways.

Core Data and Properties

A summary of the key identifiers and physicochemical properties of C.l. Reactive Black 39 is
presented below. It is important to note that slight variations in the molecular formula and,
consequently, the molecular weight have been reported in the literature.
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Property Value Reference
C.l. Name Reactive Black 39 [1]

CAS Number 68259-02-9 [2]
Molecular Formula C25H14CIN10Nas016Ss [11[3]
C25H19CIN10016Ss*Nas [2]

Molecular Weight 1021.16 g/mol [1][3]

1026.21 g/mol

[2]

Appearance

Black Powder

Solubility

Soluble in water

[4]

Molecular Structure

Double Azo Class

[1]

Synthesis and Manufacturing

The industrial synthesis of C.I. Reactive Black 39 is a multi-step process involving

diazotization and coupling reactions, followed by condensation and amination.[1]

Experimental Protocol: Manufacturing Process

The following outlines the general manufacturing methodology for C.l. Reactive Black 39.

Precise industrial protocols, including reactant concentrations, temperatures, and reaction

times, are proprietary and may vary.

o Diazotization: 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-disulfonic acid are

separately diazotized. This reaction typically involves treating the primary aromatic amines

with a cold solution of nitrous acid (generated in situ from sodium nitrite and a strong acid

like hydrochloric acid) to form the corresponding diazonium salts.

e Coupling Reactions: The resulting diazonium salts are then coupled with 4-Amino-5-

hydroxynaphthalene-2,7-disulfonic acid (H-acid). This coupling is performed under both

alkaline and acidic conditions to achieve the desired bis-azo structure.
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o Condensation: The product from the coupling reactions is then condensed with 2,4,6-
Trichloro-1,3,5-triazine (cyanuric chloride). This step introduces the reactive triazine group.

e Ammoniation: The final step involves ammoniation, where one of the chlorine atoms on the
triazine ring is replaced by an amino group. This modulates the reactivity of the dye.
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Caption: Manufacturing workflow for C.l. Reactive Black 39.

Applications in Textile Dyeing
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C.l. Reactive Black 39 is extensively used for the dyeing and printing of cellulosic materials
such as cotton and viscose.[5][6] The process leverages the formation of a covalent bond
between the reactive group of the dye and the hydroxyl groups of the cellulose fibers, ensuring
high color fastness.

Experimental Protocol: Textile Dyeing

The following is a generalized protocol for the exhaust dyeing of cotton fabric with C.I.
Reactive Black 39. Specific parameters may be adjusted based on the desired shade and
fabric type.

» Preparation of the Dyebath: The dyebath is prepared with water, and the required amount of
C.l. Reactive Black 39 is dissolved to achieve the desired concentration. An electrolyte,
such as sodium chloride or sodium sulfate, is added to facilitate the exhaustion of the dye
onto the fabric.

e Dyeing: The pre-wetted cotton fabric is introduced into the dyebath at a neutral pH and room
temperature. The temperature is gradually raised, and the fabric is agitated to ensure even
dye uptake.

o Fixation: After a period of dyeing, an alkali, typically sodium carbonate (soda ash), is added
to the dyebath. This raises the pH and initiates the covalent reaction between the dye and
the cellulose fibers.

» Washing and Rinsing: Following fixation, the dyed fabric is thoroughly rinsed with water to
remove any unfixed dye. A soaping-off step, which involves washing the fabric with a
detergent at a high temperature, is crucial to remove hydrolyzed dye and improve wash
fastness.

e Drying: The fabric is then dried to complete the process.
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Caption: General workflow for textile dyeing with C.l. Reactive Black 39.

Antimicrobial Activity and Proposed Mechanism

Recent findings suggest that C.I. Reactive Black 39 exhibits antimicrobial properties. It has
been described as a molecule that can penetrate bacterial cell walls and initiate a cascade of
reactions leading to cellular damage.[2]

Proposed Signaling Pathway of Antibacterial Action

The proposed mechanism involves the generation of reactive oxygen species (ROS) that
cause oxidative stress and damage to essential cellular components.
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Cell Wall Penetration: C.l. Reactive Black 39, described as a benzalkonium chloride-like
molecule, penetrates the bacterial cell wall.

Formation of a Reactive Intermediate: It is proposed that the dye reacts with hydroxyl groups
on the cell surface, forming a reactive intermediate.

Generation of Reactive Oxygen Species (ROS): This intermediate interacts with other
molecules on the bacterial surface, leading to the production of oxygen radicals.

Cellular Damage: These highly reactive oxygen species initiate damaging reactions,
including oxidation and nitration of DNA and proteins, ultimately leading to cell death.
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Caption: Proposed signaling pathway of the antibacterial action of C.I. Reactive Black 39.

Conclusion

C.l. Reactive Black 39 is a well-established reactive dye with significant industrial importance
in textile applications. Its chemical properties, particularly the presence of a reactive triazine
group, allow for the formation of strong, permanent bonds with cellulosic fibers, resulting in
excellent color fastness. Beyond its traditional use, emerging evidence of its antimicrobial
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activity opens new avenues for research and potential applications in the development of
functional textiles or as a lead compound in drug discovery. Further investigation into its precise
mechanism of action and the development of detailed, standardized experimental protocols will
be crucial for fully harnessing the potential of this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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